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Compound of Interest

Compound Name: 2,4-Dichloronitrobenzene

Cat. No.: B057281

Essential Safety and Handling Guide for 2,4-

Dichloronitrobenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
2,4-Dichloronitrobenzene (CAS No. 611-06-3). Adherence to these procedures is essential to
ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2,4-Dichloronitrobenzene is a toxic chemical that may cause skin, eye, and respiratory tract
irritation.[1][2] It is harmful if swallowed and toxic in contact with skin.[3][4] Due to the lack of
extensive toxicological data, it should be handled with extreme care.[1][2]

Recommended Personal Protective Equipment

Proper PPE is the first line of defense against exposure. The following table summarizes the
required PPE for handling 2,4-Dichloronitrobenzene.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b057281?utm_src=pdf-interest
https://www.benchchem.com/product/b057281?utm_src=pdf-body
https://www.benchchem.com/product/b057281?utm_src=pdf-body
https://www.fishersci.co.uk/gb/en/browse/90136125/chemical-resistant-gloves.html?cid=WEB_INE_20240502_OT4PCU&filter=brands_ss%3ADupont
https://pim-resources.coleparmer.com/sds/13444.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2097002487_2,4-DICHLORONITROBENZENE-CASNO-611-06-3-MSDS.pdf
https://www.fishersci.co.uk/gb/en/browse/90136125/chemical-resistant-gloves.html?cid=WEB_INE_20240502_OT4PCU&filter=brands_ss%3ADupont
https://pim-resources.coleparmer.com/sds/13444.pdf
https://www.benchchem.com/product/b057281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Butyl rubber or Viton™ gloves
for prolonged contact. Nitrile
gloves (minimum 8 mil) for
incidental (splash) contact.
Always inspect gloves for
degradation or punctures

before use.

Butyl rubber and Viton™ offer
superior resistance to nitro
compounds and chlorinated
solvents.[5] Nitrile gloves
provide adequate protection
against splashes but should be
replaced immediately upon

contamination.

Eye and Face Protection

Chemical safety goggles
conforming to EN166 or OSHA
29 CFR 1910.133 standards. A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

To protect eyes from contact
with the chemical, which can

cause serious irritation.[1][2]

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
organic vapor cartridges and
particulate pre-filters is
required if handling outside of
a certified chemical fume hood
or in poorly ventilated areas.
For firefighting, a self-
contained breathing apparatus
(SCBA) is mandatory.[6]

To prevent inhalation of dust or
vapors, which can cause

respiratory tract irritation.[1][2]

Protective Clothing

A chemically resistant lab coat
or apron. For larger quantities
or tasks with a high risk of
splashing, a full-body
chemical-resistant suit (e.g.,

Tychem®) is recommended.

To prevent skin contact with

the chemical.

Footwear

Closed-toe shoes made of a

chemically resistant material.

To protect feet from potential

spills.
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Physicochemical and Exposure Data

Understanding the properties of 2,4-Dichloronitrobenzene is crucial for safe handling and
emergency planning.

Property Value Source

CAS Number 611-06-3 [3][4]

Pale yellow needles or amber
Appearance ) ) [7]
crystalline solid

Melting Point 29-32 °C (84-90 °F) [4]
Boiling Point 258 °C (496 °F) [4]
Water Solubility 188 mg/L at 20 °C

Vapor Pressure 0.014 mmHg at 25 °C [8]

No specific OEL for 2,4-
Dichloronitrobenzene. Estonia
and Japan have an OEL of 1 [1]

mg/m3 for

Occupational Exposure Limits
(OELs)

‘chloronitrobenzenes'.

Operational Plan for Handling 2,4-
Dichloronitrobenzene

A systematic approach to handling this chemical will minimize the risk of exposure.

Pre-Handling Preparations

e Risk Assessment: Conduct a thorough risk assessment for the specific procedure.

e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.

e PPE Inspection: Inspect all PPE for damage or contamination before use.
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Emergency Equipment: Verify the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials is readily available.

Handling Procedure

Work Area: All handling of 2,4-Dichloronitrobenzene must be performed within a certified
chemical fume hood.

Dispensing: Carefully dispense the required amount of the chemical, avoiding the generation
of dust.

Container Management: Keep the container tightly closed when not in use.
Avoid Incompatibilities: Keep away from strong oxidizing agents and strong bases.[1]

Post-Handling: Thoroughly wash hands and any potentially contaminated skin with soap and
water after handling.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection

Waste Container: Collect all 2,4-Dichloronitrobenzene waste, including contaminated
consumables (e.g., gloves, weighing paper), in a designated, labeled, and sealed hazardous
waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "2,4-Dichloronitrobenzene".

Spill Residue: Any material used to clean up a spill should also be placed in the hazardous
waste container.

Disposal Procedure
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e Licensed Disposal Vendor: All hazardous waste must be disposed of through a licensed and

approved hazardous waste disposal company.

e Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency Situation

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove contaminated clothing.
Flush the affected skin area with plenty of soap
and water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, begin artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
and give them 2-4 cupfuls of milk or water to

drink. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wearing appropriate PPE,
cover the spill with an inert absorbent material.
Collect the absorbed material into a sealed
container for hazardous waste disposal.

Ventilate the area.
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BENGHE

Workflow for Safe Handling of 2,4-
Dichloronitrobenzene

Safe Handling Workflow for 2,4-Dichloronitrobenzene
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Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of 2,4-
Dichloronitrobenzene, from preparation to disposal and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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